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Compound of Interest

Compound Name: 2-Allylisoindoline-1,3-dione

Cat. No.: B1330122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Allylisoindoline-1,3-dione, a notable member of the N-substituted phthalimide family,

serves as a versatile scaffold in medicinal chemistry and organic synthesis. This technical

guide provides a comprehensive overview of its chemical identity, physicochemical properties,

and established synthesis protocols. Furthermore, it delves into the broader biological activities

associated with the isoindoline-1,3-dione core, highlighting potential mechanisms of action and

signaling pathways that are of significant interest to drug discovery and development. This

document aims to be a critical resource for researchers engaged in the exploration and

application of this compound and its analogues.

Chemical Identity and Synonyms
The compound with the systematic name 2-Allylisoindoline-1,3-dione is also known by

several synonyms. Its unambiguous identification is crucial for research and regulatory

purposes.

IUPAC Name: 2-(prop-2-en-1-yl)isoindoline-1,3-dione

Synonyms:

2-allyl-1H-isoindole-1,3(2H)-dione[1]
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N-Allylphthalimide[2]

2-prop-2-enylisoindole-1,3-dione

CAS Number: 5428-09-1[1][3]

Molecular Formula: C₁₁H₉NO₂[1]

Molecular Weight: 187.2 g/mol [1]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Allylisoindoline-1,3-dione is presented

in the table below. These properties are essential for its handling, formulation, and application

in various experimental settings.

Property Value Reference

Physical Form Solid [1]

Purity 95% [1]

Storage Temperature Refrigerator [1]

InChI Code

1S/C11H9NO2/c1-2-7-12-

10(13)8-5-3-4-6-

9(8)11(12)14/h2-6H,1,7H2

[1]

InChI Key
MHHGQWMCVNQHLG-

UHFFFAOYSA-N
[1]

SMILES
C=CCN1C(=O)C2=CC=CC=C

2C1=O

Melting Point Not available [3]

Boiling Point Not available [3]

Density Not available [3]
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Experimental Protocols: Synthesis of 2-
Allylisoindoline-1,3-dione
The synthesis of 2-Allylisoindoline-1,3-dione is most commonly achieved via the Gabriel

synthesis, a robust method for the preparation of primary amines and their N-substituted

derivatives.[4][5] This method involves the N-alkylation of phthalimide.

Gabriel Synthesis Protocol
This protocol outlines the synthesis of 2-Allylisoindoline-1,3-dione from phthalimide and an

allyl halide.

Materials:

Phthalimide

Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

Allyl bromide (or other suitable allyl halide)

Ethanol

Dimethylformamide (DMF) (optional, as solvent)

Hydrazine hydrate (for potential deprotection to allylamine)

Hydrochloric acid (HCl)

Water

Standard laboratory glassware and apparatus for reflux and filtration

Procedure:

Step 1: Formation of the Phthalimide Salt

In a round-bottom flask, dissolve phthalimide in ethanol.
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Add a stoichiometric equivalent of potassium hydroxide (or sodium hydroxide) to the

solution. This acid-base reaction deprotonates the imide nitrogen, forming the potassium (or

sodium) salt of phthalimide, which is a potent nucleophile.[4]

The formation of the salt is typically observed as a precipitate.

Step 2: N-Alkylation

To the suspension of the phthalimide salt, add a stoichiometric equivalent of allyl bromide.

The reaction can be conducted in ethanol or a polar aprotic solvent like DMF to improve

solubility.[5]

The reaction mixture is then heated under reflux. The nucleophilic imide ion attacks the

electrophilic carbon of the allyl halide in an SN2 reaction, displacing the halide and forming

N-Allylphthalimide (2-Allylisoindoline-1,3-dione).[4][5]

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Step 3: Isolation and Purification

Once the reaction is complete, the mixture is cooled to room temperature.

The solvent is removed under reduced pressure.

The residue is then treated with cold water to precipitate the crude product.

The solid product is collected by vacuum filtration and washed with water to remove any

remaining salts.

The crude 2-Allylisoindoline-1,3-dione can be further purified by recrystallization from a

suitable solvent, such as ethanol.
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Step 1: Salt Formation

Step 2: N-Alkylation (SN2) Step 3: Work-up
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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